6-(4-chlorophenyl)-2-(2-methylprop-2-enylsulfanyl)-4-oxo-1H-pyrimidine-5-carbonitrile

• IUPAC Name: 6-(4-chlorophenyl)-2-(2-methylprop-2-enylsulfanyl)-4-oxo-1H-pyrimidine-5-carbonitrile
• InChI: InChI=1S/C15H12ClN3OS/c1-9(2)8-21-15-18-13(12(7-17)14(20)19-15)10-3-5-11(16)6-4-10/h3-6H,1,8H2,2H3,(H,18,19,20)
• InChI Key: BRRMUIFJJZGWKT-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CSC1=NC(=O)C(=C(N1)C2=CC=C(C=C2)Cl)C#N
• Molecular Formula: C15H12ClN3OS
• Molecular Weight: 317.8 g/mol

Description

6-(4-chlorophenyl)-2-(2-methylprop-2-enylsulfanyl)-4-oxo-1H-pyrimidine-5-carbonitrile is a complex organic compound that belongs to the pyrimidine family This compound is characterized by its unique structure, which includes a chlorophenyl group, a methylprop-2-enylsulfanyl group, and a pyrimidine ring with a carbonitrile group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(4-chlorophenyl)-2-(2-methylprop-2-enylsulfanyl)-4-oxo-1H-pyrimidine-5-carbonitrile typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Pyrimidine Ring: The pyrimidine ring can be synthesized through a condensation reaction between a β-dicarbonyl compound and a guanidine derivative under acidic or basic conditions.

Introduction of the Chlorophenyl Group: The chlorophenyl group can be introduced via a nucleophilic aromatic substitution reaction, where a chlorobenzene derivative reacts with the pyrimidine ring.

Addition of the Methylprop-2-enylsulfanyl Group: This step involves the addition of a thiol group to the pyrimidine ring, followed by alkylation with a methylprop-2-enyl halide.

Formation of the Carbonitrile Group: The carbonitrile group can be introduced through a dehydration reaction of an amide or an amine derivative.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to increase yield and reduce reaction times.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfur atom, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can occur at the carbonitrile group, converting it to an amine or an aldehyde.

Substitution: The chlorophenyl group can participate in nucleophilic aromatic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperoxybenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Nucleophiles such as amines, thiols, or alkoxides can be used under basic conditions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Amines and aldehydes.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

6-(4-chlorophenyl)-2-(2-methylprop-2-enylsulfanyl)-4-oxo-1H-pyrimidine-5-carbonitrile has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 6-(4-chlorophenyl)-2-(2-methylprop-2-enylsulfanyl)-4-oxo-1H-pyrimidine-5-carbonitrile involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, leading to its potential anticancer effects. The exact molecular targets and pathways are still under investigation.

Comparison with Similar Compounds

Similar Compounds

• 6-(4-chlorophenyl)-2-(2-methylprop-2-enylsulfanyl)-4-oxo-1H-pyrimidine-5-carboxamide
• 6-(4-chlorophenyl)-2-(2-methylprop-2-enylsulfanyl)-4-oxo-1H-pyrimidine-5-carboxylic acid

Uniqueness

Compared to similar compounds, 6-(4-chlorophenyl)-2-(2-methylprop-2-enylsulfanyl)-4-oxo-1H-pyrimidine-5-carbonitrile is unique due to the presence of the carbonitrile group, which imparts distinct chemical reactivity and potential biological activity. This makes it a valuable compound for research and development in various scientific fields.